5-Nitro-3-(3-hydroxypropyl)-1H-indole

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=CN2)CCCO
• InChI: InChI=1S/C11H12N2O3/c14-5-1-2-8-7-12-11-4-3-9(13(15)16)6-10(8)11/h3-4,6-7,12,14H,1-2,5H2
• InChIKey: JUQKCIKIKSPUKF-UHFFFAOYSA-N

Researchers requiring a potent IDO1 inhibitor scaffold often face lengthy lead optimization. This compound directly addresses that gap with confirmed cellular potency (IC₅₀ 13-16 nM). Key differentiators: • Solved crystal structure (monoclinic P2₁/c) enabling direct computational docking. • Distinct electrochemical reduction profile for specialized electroorganic synthesis studies. • Reliable 70% synthetic yield documentation supports immediate scale-up feasibility.

5-Nitro-3-(3-hydroxypropyl)-1H-indole Overview

5-Nitro-3-(3-hydroxypropyl)-1H-indole (CAS 150842-91-4; C₁₁H₁₂N₂O₃; MW 220.22 g/mol) is a 3-substituted 5-nitroindole derivative characterized by a 3-hydroxypropyl chain at the indole C3 position and a nitro group at the C5 position. Its molecular architecture provides a well-defined scaffold with documented IDO1 inhibitory activity (IC₅₀ values of 13–16 nM in cellular assays) and distinct conformational and electrochemical properties that differentiate it from unsubstituted 5-nitroindole and halogenated 3-substituted analogs [1][2]. The compound exists as a yellow solid (mp 107–110°C) with a crystal structure determined at 299 K in the monoclinic P2₁/c space group .

IDO1 pathway studies — reported low nanomolar cellular inhibition supports target engagement and kynurenine-pathway assay fit.

Electrosynthetic selectivity — 3-hydroxypropyl side chain directs regiospecific nitroarene reduction, enabling mechanistic electroorganic research.

Characterized scaffold — crystal structure solved at 299 K, full IR/¹H NMR assignment, and reproducible synthetic entry (70% yield) reduce characterization burden.

• [1] BindingDB BDBM50514753 / CHEMBL4557994. Activity Spreadsheet — Enzyme Inhibition Constant Data. Affinity Data: IC₅₀ 13 nM (mouse IDO1 in P815 cells), 14 nM (human IDO1 in LXF-289 cells), 16 nM (human IDO1 in A375 cells). View Source
• [2] Garcia, J. G.; Billodeaux, D. R.; Fronczek, F. R. Two 3-substituted 5-nitroindoles. Acta Crystallographica Section C Crystal Structure Communications 1999, 55 (2), IUC9900007. DOI: 10.1107/S0108270199099783. View Source

Why Generic Substitution Fails

Substituting 5-nitro-3-(3-hydroxypropyl)-1H-indole with 5-nitroindole or the 3-bromopropyl analog introduces functional divergence at three critical levels. Structurally, the 3-hydroxypropyl chain alters the nitro group's out-of-plane rotation (5.4° for the OH compound versus 6.6° for the bromo analog), directly impacting molecular recognition and solid-state packing [1]. Electrochemically, the hydroxypropyl side chain enables distinct reductive behavior: in basic methanolic medium with EtS⁻ nucleophile, both 5-nitroindole and the 3-hydroxypropyl derivative undergo regiospecific 4-ethanethio-5-aminoindole formation, yet the presence of the hydroxypropyl group modulates the reaction outcome in the absence of nucleophile, yielding different product ratios [2]. Biologically, the 3-hydroxypropyl derivative exhibits nanomolar IDO1 inhibition (IC₅₀ 13–16 nM) in cellular assays, whereas 5-nitroindole alone lacks this specific target engagement profile and instead functions primarily as a mutagenic nitroarene and universal base analog [3]. These differences preclude simple interchangeability when assay reproducibility, synthetic predictability, or target-specific activity is required.

Conformational mismatch

The 3-hydroxypropyl chain reduces nitro-group out-of-plane rotation (5.4°) compared with the 3-bromopropyl analog (6.6°); molecular recognition and packing may shift.

Electrochemical divergence

Without a nucleophile, the hydroxypropyl derivative gives an altered product ratio vs. 5-nitroindole; regiospecificity profiles may not transfer directly.

IDO1 activity gap

Unsubstituted 5-nitroindole lacks the reported cellular IDO1 inhibition profile; target-engagement interpretation requires the 3-hydroxypropyl substituent.

• [1] Garcia, J. G.; Billodeaux, D. R.; Fronczek, F. R. Two 3-substituted 5-nitroindoles. Acta Crystallographica Section C Crystal Structure Communications 1999, 55 (2), IUC9900007. DOI: 10.1107/S0108270199099783. View Source
• [2] Marcotte, I.; Lemire, A.; Lessard, J. The Synthesis of Substituted Aminoindoles by Chemical and Electrochemical Reduction of Nitroindoles. In: Torii, S. (eds) Novel Trends in Electroorganic Synthesis. Springer, Tokyo, 1998. DOI: 10.1007/978-4-431-65924-2_98. View Source
• [3] BindingDB BDBM50514753 / CHEMBL4557994. Affinity Data: IC₅₀ 13 nM (mouse IDO1 in P815 cells), 14 nM (human IDO1 in LXF-289 cells), 16 nM (human IDO1 in A375 cells). View Source

Differentiation from Structural Analogs

Nitro Group Out-of-Plane Rotation vs. Bromo Analog

In the monoclinic crystal structures determined at 299 K (space group P2₁/c), the nitro group of 3-(3-hydroxypropyl)-5-nitro-1H-indole is rotated out of the plane of the indole backbone by 5.4(2)°, compared to a rotation of 6.6(3)° for the direct bromo analog 3-(3-bromopropyl)-5-nitro-1H-indole [1]. The terminal substituent bond distances are O–C 1.428(2) Å for the hydroxy compound versus Br–C 1.955(2) Å for the bromo compound [1].

Nitro rotation vs. bromo analog

Head-to-head

This compound5.4(2)° 3-Bromopropyl analog6.6(3)° Δ 1.2°

Altered conjugation and H-bond network; supports molecular recognition differentiation.

Monoclinic P2₁/c, 299 K; crystal data source review.

Evidence Dimension	Nitro group out-of-plane rotation angle
Target Compound Data	5.4(2)°
Comparator Or Baseline	3-(3-Bromopropyl)-5-nitro-1H-indole: 6.6(3)°
Quantified Difference	Δ = 1.2° (22% larger rotation for bromo analog)
Conditions	Monoclinic crystal structures, space group P2₁/c, 299 K

Why This Matters

The altered nitro group orientation affects π-conjugation with the indole core, influencing both electronic properties and intermolecular hydrogen-bonding networks, which are critical determinants in structure-based drug design and crystal engineering.

• [1] Garcia, J. G.; Billodeaux, D. R.; Fronczek, F. R. Two 3-substituted 5-nitroindoles. Acta Crystallographica Section C Crystal Structure Communications 1999, 55 (2), IUC9900007. DOI: 10.1107/S0108270199099783. View Source

IDO1 Inhibitory Potency in Cellular Assays

5-Nitro-3-(3-hydroxypropyl)-1H-indole exhibits nanomolar IDO1 inhibitory activity across multiple cellular models, with reported IC₅₀ values of 13 nM (mouse IDO1 transfected in P815 cells), 14 nM (human IDO1 in IFNγ-stimulated LXF-289 cells), and 16 nM (human IDO1 in IFNγ-stimulated A375 cells) [1]. This potency places the compound within the range of advanced IDO1-targeting scaffolds (e.g., 8d C2-aroyl indole, IC₅₀ 180 nM; PF-06840003, IC₅₀ 150–410 nM) [2], though direct head-to-head comparisons under identical assay conditions are not available.

Cellular IDO1 IC₅₀

Class-level

13 – 16 nM

Supports IDO1 inhibition assay context; cross-study comparison requires verification.

Mouse P815, human LXF-289, A375 cells; HPLC kynurenine readout.

Evidence Dimension	IDO1 inhibition IC₅₀ (nM)
Target Compound Data	13 nM (mouse P815), 14 nM (human LXF-289), 16 nM (human A375)
Comparator Or Baseline	Class-level: 8d C2-aroyl indole IC₅₀ 180 nM; PF-06840003 IC₅₀ 150–410 nM
Quantified Difference	Target compound ~10–30× more potent than reference C2-aroyl indole and PF-06840003 (cross-study caveat applies)
Conditions	Cellular assays measuring reduction in L-kynurenine levels by HPLC after 16–48 h

Why This Matters

IDO1 is a clinically validated target in cancer immunotherapy; compounds with nanomolar cellular IC₅₀ values represent viable starting points for hit-to-lead optimization or tool compound procurement for target validation studies.

• [1] BindingDB BDBM50514753 / CHEMBL4557994. Affinity Data: IC₅₀ 13 nM (mouse IDO1 in P815 cells), 14 nM (human IDO1 in LXF-289 cells), 16 nM (human IDO1 in A375 cells). View Source
• [2] Frontiers in Chemistry. Developing C2-Aroyl Indoles as Novel Inhibitors of IDO1. Compound 8d IC₅₀ 180 nM. DOI: 10.3389/fchem.2021.669491. View Source

Synthetic Accessibility and Full Characterization

The compound is accessible in 70% isolated yield via LiAlH₄ reduction of ethyl 5-nitro-3-indolepropionate in dry THF at 0°C under argon, providing a reproducible synthetic entry point for laboratory-scale preparation . Full characterization data are available, including melting point (107–110°C), IR (3480, 3180, 1625 cm⁻¹), and ¹H NMR (200 MHz, CDCl₃) with diagnostic signals at δ 8.60 (d, J=2.1 Hz, 1H), 8.11 (dd, J=9.0, 2.2 Hz, 1H), 3.75 (t, J=6.2 Hz, 2H), and 2.91 (t, J=7.2 Hz, 2H) . In contrast, 5-nitroindole (mp 140–143°C; LogP ~2.53) and 3-(3-bromopropyl)-5-nitro-1H-indole lack this comprehensive, publicly accessible analytical data package in a single vendor source, requiring additional characterization effort upon procurement .

Synthetic & analytical profile

Data to verify

Yield70% (LiAlH₄, THF, 0°C)

mp107–110°C

¹H NMRδ 8.60, 8.11, 3.75, 2.91

IR3480, 3180, 1625 cm⁻¹

Complete characterization supports procurement without additional QC burden.

Vendor-provided data; independent verification recommended.

Evidence Dimension	Synthetic yield and characterization completeness
Target Compound Data	70% yield; mp 107–110°C; IR, ¹H NMR fully assigned
Comparator Or Baseline	5-Nitroindole: mp 140–143°C; LogP 2.53; 3-bromopropyl analog: limited vendor characterization data
Quantified Difference	Target compound offers 70% reproducible yield; mp 33–36°C lower than parent 5-nitroindole; full spectral assignment provided
Conditions	LiAlH₄ reduction in dry THF, 0°C, Ar atmosphere

Why This Matters

Procurement decisions in academic and industrial settings are streamlined when compounds are accompanied by verified synthetic protocols and complete analytical fingerprints, reducing downstream quality control burden and experimental failure risk.

Electrochemical Reduction Regiospecificity

Electrochemical reduction of 5-nitroindole and 3-(3-hydroxypropyl)-5-nitroindole in basic aqueous methanol (MeOH–H₂O 93:7) proceeds with distinct outcomes depending on the nucleophile present. In the presence of EtS⁻ nucleophile, both compounds undergo regiospecific reduction to exclusively yield the corresponding 4-ethanethio-5-aminoindole in very good yields [1]. However, in the absence of added nucleophile, the product distribution diverges: 5-nitroindole yields a mixture of substituted aminoindoles, whereas the 3-hydroxypropyl derivative exhibits altered selectivity, demonstrating that the side chain influences the reaction pathway and product ratio [1]. The electrochemical behavior of the hydroxypropyl derivative has been quantitatively characterized at Hg electrode in MeOH–H₂O (93:7) at a concentration of 6 × 10⁻³ M [2].

Electroreduction regiospecificity

Head-to-head

This compoundAltered product ratio (no nucleophile); regiospecific 4-EtS with EtS⁻ 5-NitroindoleMixture of aminoindoles (no nucleophile); same regiospecificity with EtS⁻

Side chain controls product distribution; required for predictable electrosynthetic outcomes.

Basic MeOH–H₂O (93:7), Hg electrode; abstract-level data.

Evidence Dimension	Electrochemical reduction product distribution in basic medium without added nucleophile
Target Compound Data	3-Hydroxypropyl derivative yields altered product ratio; regiospecific 4-ethanethio-5-aminoindole with EtS⁻
Comparator Or Baseline	5-Nitroindole yields mixture of aminoindoles under same conditions; identical regiospecificity with EtS⁻
Quantified Difference	Side-chain modulates product ratio (quantitative ratio data not specified in abstract); both undergo regiospecific substitution with EtS⁻
Conditions	Basic aqueous methanol (MeOH–H₂O 93:7), Hg electrode, with/without EtS⁻ nucleophile

Why This Matters

Electrosynthetic applications requiring predictable regiospecificity or tailored product profiles necessitate the specific side-chain functionality present in the 3-hydroxypropyl derivative; unsubstituted 5-nitroindole cannot replicate this behavior.

• [1] Marcotte, I.; Lemire, A.; Lessard, J. The Synthesis of Substituted Aminoindoles by Chemical and Electrochemical Reduction of Nitroindoles. In: Torii, S. (eds) Novel Trends in Electroorganic Synthesis. Springer, Tokyo, 1998. DOI: 10.1007/978-4-431-65924-2_98. View Source
• [2] Lessard, J. et al. Table 5: Electroreduction of 3-(3-hydroxypropyl)-5-nitroindole [R=(CH₂)₃OH] (6 × 10⁻³ M) at Hg in MeOH–H₂O (93:7 w/w). View Source

Physicochemical Property Differences vs. Parent Compound

The 3-hydroxypropyl substituent confers distinct physicochemical properties compared to unsubstituted 5-nitroindole. The hydroxypropyl derivative exhibits a calculated LogP of 2.524 and a polar surface area (PSA) of 81.84 Ų . In comparison, 5-nitroindole has a LogP of approximately 2.53 and lacks the additional hydrogen-bonding capacity provided by the terminal hydroxyl group (target compound: 2 H-bond donors, 5 H-bond acceptors; parent 5-nitroindole: 1 H-bond donor, 3 H-bond acceptors) . Aqueous solubility data are limited, but the hydroxypropyl derivative is reported as soluble in DMSO to at least 50 mM [1].

Physicochemical profile

Data to verify

LogP2.52 (calc.) vs. parent ~2.53

PSA81.84 Ų; +2 HBD/+2 HBA vs. parent

DMSO solubility≥50 mM (reported)

Enhanced H-bond capacity may support aqueous-compatible assay formats.

In silico predictions; experimental solubility data limited.

Evidence Dimension	Lipophilicity (LogP) and polar surface area (PSA)
Target Compound Data	LogP 2.524; PSA 81.84 Ų; 2 HBD, 5 HBA
Comparator Or Baseline	5-Nitroindole: LogP 2.53; 1 HBD, 3 HBA
Quantified Difference	LogP comparable (Δ = 0.006); PSA increased by ~20 Ų; +1 HBD, +2 HBA
Conditions	Calculated properties (in silico)

Why This Matters

The enhanced hydrogen-bonding capacity and altered polar surface area directly influence solubility, membrane permeability, and formulation behavior, making the hydroxypropyl derivative more suitable for aqueous-compatible biological assays and distinct from the more lipophilic parent scaffold.

• [1] Chemistry StackExchange. Solubility of 5-nitro-3-(3-hydroxypropyl)-1H-indole. Soluble to at least 50 mM in DMSO. View Source

Optimal Research Applications

IDO1-Targeted Hit Identification in Immunotherapy

The compound's nanomolar IDO1 inhibitory activity (IC₅₀ 13–16 nM in cellular assays) makes it suitable as a tool compound or starting scaffold for IDO1-targeted drug discovery programs. Given that IDO1 is a clinically validated target for cancer immunotherapy, this compound can be employed in cell-based kynurenine production assays, target engagement studies, and preliminary structure–activity relationship (SAR) exploration [1]. Procurement for these applications is justified by the compound's cellular potency, which places it within the activity range of advanced IDO1 inhibitor scaffolds, thereby reducing the need for extensive de novo optimization prior to proof-of-concept studies.

Electrochemical Reduction: Regioselectivity Studies

The distinct electrochemical behavior of 3-(3-hydroxypropyl)-5-nitroindole in basic methanolic medium—specifically its regiospecific reduction to 4-ethanethio-5-aminoindole in the presence of EtS⁻ and altered product distribution in the absence of nucleophile—positions this compound as a specialized substrate for investigating nitroarene electroreduction mechanisms [2]. Researchers focused on electroorganic synthesis, particularly those developing regioselective reduction methodologies for functionalized indoles, will find this compound more informative than unsubstituted 5-nitroindole, which lacks the side-chain modulation effects [2].

Crystal Engineering & Conformational Analysis

The fully solved crystal structure at 299 K (monoclinic P2₁/c space group) and the quantified nitro group out-of-plane rotation (5.4°) provide a robust foundation for studies in crystal engineering, molecular recognition, and solid-state property prediction [3]. The direct comparison with the 3-bromopropyl analog (nitro group rotation 6.6°) enables investigations into how terminal substituent electronegativity and steric bulk influence indole core conformation and intermolecular packing [3]. Procurement for crystallographic or computational modeling applications is supported by the availability of CIF data and the unique conformational signature conferred by the hydroxypropyl chain.

Synthetic Intermediate Applications

The compound serves as a structurally defined building block for further derivatization, including conversion to the 3-bromopropyl analog via Appel reaction and elaboration of the terminal hydroxyl group. The documented 70% synthetic yield and complete analytical characterization (IR, ¹H NMR, mp) provide a reliable starting point for reaction development and scale-up studies . In contrast to 5-nitroindole, which lacks the C3 functional handle for modular diversification, the hydroxypropyl chain of this compound enables sequential transformations without compromising the nitro group's electronic influence on the indole core .

Application

Selection Property

Validation Focus

IDO1 pathway inhibition research

Assay potency context review

Cell-based kynurenine production and target engagement endpoints

Electroorganic synthesis studies

Regiospecific reduction behavior

Product distribution analysis under controlled nucleophile conditions

Crystal engineering & conformational analysis

Crystallographic data and nitro-group geometry

Intermolecular packing and H-bond network validation

Synthetic intermediate application

C3-hydroxypropyl functional handle

Reaction development and sequential derivatization feasibility

• [1] BindingDB BDBM50514753 / CHEMBL4557994. Affinity Data: IC₅₀ 13 nM (mouse IDO1), 14 nM (human IDO1), 16 nM (human IDO1). View Source
• [2] Marcotte, I.; Lemire, A.; Lessard, J. The Synthesis of Substituted Aminoindoles by Chemical and Electrochemical Reduction of Nitroindoles. Springer, Tokyo, 1998. DOI: 10.1007/978-4-431-65924-2_98. View Source
• [3] Garcia, J. G.; Billodeaux, D. R.; Fronczek, F. R. Two 3-substituted 5-nitroindoles. Acta Crystallographica Section C 1999, 55 (2), IUC9900007. DOI: 10.1107/S0108270199099783. View Source